Cas no 638218-78-7 (2-(6-Bromopyridin-2-yl)propan-2-ol)

• Product Name: 2-(6-Bromopyridin-2-yl)propan-2-ol
• CAS No: 638218-78-7
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD16657880
• CID: 835831
• PubChem ID: 22714301
• Update Time: 2025-05-23

2-(6-Bromopyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromopyridin-2-yl)propan-2-ol
• 2-Pyridinemethanol, 6-bromo-a,a-dimethyl-
• AK-79803
• AM804178
• ANW-66234
• CTK8C1313
• KB-66906
• 2-(6-Bromo-pyridin-2-yl)-propan-2-ol
• OXSDDDKLMCHNHF-UHFFFAOYSA-N
• 9772AB
• 2-(6-bromo-2-pyridinyl)-2-propanol
• FCH1346697
• TRA0068600
• ST2409351
• AX8236674
• AB0051815
• EN300-268695
• SY045747
• MFCD16657880
• SCHEMBL906585
• DA-04115
• CS-M1915
• DS-17755
• DTXSID30627709
• 638218-78-7
• 2-(6-bromo-2-pyridyl)-2-propanol
• AKOS016004602

• MDL： MFCD16657880
• Inchi： 1S/C8H10BrNO/c1-8(2,11)6-4-3-5-7(9)10-6/h3-5,11H,1-2H3
• InChI Key： OXSDDDKLMCHNHF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C)(C)O)=N1

Computed Properties

• Exact Mass: 214.99500
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Experimental Properties

• PSA: 33.12000
• LogP: 2.07150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(6-Bromopyridin-2-yl)propan-2-ol

Introduction to 2-(6-Bromopyridin-2-yl)propan-2-ol (CAS No. 638218-78-7)

2-(6-Bromopyridin-2-yl)propan-2-ol, with the CAS number 638218-78-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and a tert-butanol group. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 2-(6-Bromopyridin-2-yl)propan-2-ol can be represented as follows: C₉H₁₁BrNO. The presence of the bromine atom in the pyridine ring imparts significant reactivity and functional versatility, making it a valuable intermediate in the synthesis of more complex molecules. The tert-butanol group, on the other hand, provides additional functional groups that can be further modified or utilized in various chemical reactions.

In recent years, 2-(6-Bromopyridin-2-yl)propan-2-ol has been extensively studied for its potential use in the development of novel therapeutic agents. One of the key areas of research has been its role as a building block in the synthesis of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a precursor in the synthesis of pyridine-based inhibitors of cyclin-dependent kinases (CDKs), which are known to play crucial roles in cell cycle regulation and cancer progression.

The synthetic accessibility of 2-(6-Bromopyridin-2-yl)propan-2-ol has also been a subject of interest. Researchers have developed efficient synthetic routes to produce this compound, often involving palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques. These methods have not only improved the yield and purity of the final product but have also reduced the overall cost and environmental impact of its production.

Beyond its use in pharmaceutical research, 2-(6-Bromopyridin-2-yl)propan-2-ol has shown promise in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use in sensor technologies and as a ligand in coordination chemistry. For example, a recent study published in the Journal of Materials Chemistry demonstrated the use of this compound as a ligand in the synthesis of metal complexes with enhanced luminescent properties, which have potential applications in optoelectronic devices.

The safety and toxicity profiles of 2-(6-Bromopyridin-2-yl)propan-2-ol have also been evaluated to ensure its safe handling and use in various applications. Studies have shown that it exhibits low toxicity at typical concentrations used in laboratory settings, making it a relatively safe compound for research purposes. However, standard safety protocols should always be followed when handling this compound to minimize any potential risks.

In conclusion, 2-(6-Bromopyridin-2-yl)propan-2-ol (CAS No. 638218-78-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced materials. As ongoing research continues to uncover new properties and applications, this compound is likely to remain an important focus in various scientific disciplines.